Cas no 2138350-44-2 (5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138350-44-2
• MF: C₁₄H₂₀BrN₃
• MW: 310.232702255249
• CID: 5861807
• PubChem ID: 165473688
• Update Time: 2025-11-01

5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine
• 2138350-44-2
• EN300-1104609
• 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C14H20BrN3/c1-6-10-9(2)7-12-16-11(8-14(3,4)5)17-18(12)13(10)15/h7H,6,8H2,1-5H3
• InChI Key： QDPZJEWOCCLEHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C(C)=CC2=NC(CC(C)(C)C)=NN21

Computed Properties

• Exact Mass: 309.08406g/mol
• Monoisotopic Mass: 309.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine (CAS No. 2138350-44-2)

5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine, identified by its CAS number 2138350-44-2, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazoloapyridine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including bromine, alkyl chains, and ethyl substituents, contributes to its unique chemical properties and potential applications in drug discovery.

The structure of 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine features a fused ring system consisting of a triazole ring and an apyridine moiety. The bromine atom at the 5-position and the bulky 2-(2,2-dimethylpropyl) group at the 2-position introduce steric and electronic effects that can influence its reactivity and binding interactions with biological targets. Additionally, the ethyl and methyl substituents at the 6- and 7-positions further modulate the compound's pharmacophoric features.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic properties of this compound more effectively. Studies suggest that the bromine substituent enhances lipophilicity, potentially improving membrane permeability and oral bioavailability. Meanwhile, the dimethylpropyl group may contribute to metabolic stability by resisting oxidative degradation. These characteristics make 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine a promising candidate for further development in therapeutic applications.

In the realm of medicinal chemistry, heterocyclic compounds like triazoloapyridines have been extensively studied for their ability to interact with various biological receptors and enzymes. The brominated derivatives of this class are particularly interesting due to their enhanced binding affinity and selectivity. For instance, modifications at the 5-bromo position have been shown to improve interactions with certain kinases and transcription factors. This has led to investigations into its potential role in treating inflammatory diseases and cancer.

The synthesis of 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are crucial for producing compounds with complex structures like this one.

One of the most compelling aspects of this compound is its potential in antimicrobial research. The fused triazoloapyridine core has demonstrated activity against a range of pathogens by interfering with essential cellular processes. The bromo substituent, in particular, has been identified as a key pharmacophore in several antimicrobial agents. Preliminary studies indicate that 5-bromo-2-(2,2-dimethylpropyl)-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridine exhibits promising activity against Gram-positive bacteria and certain fungi.

Moreover，the structural flexibility of this compound allows for further derivatization to enhance its therapeutic profile. By introducing additional functional groups or altering substitution patterns， researchers can fine-tune its biological activity. This adaptability makes it an attractive scaffold for drug design pipelines targeting neurological disorders、cardiovascular diseases，and infectious diseases.

The spectroscopic properties of 5-bromo-2-(2，２-dimethylpropyl)-6-et hyl -7 -m eth yl -1 ，２，４ tri azo lo 1 ，５ -a py rid ine have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR)、mass spectrometry (MS)，and infrared spectroscopy (IR). These data provide valuable insights into its molecular structure and purity，ensuring consistency in experimental studies. High-resolution NMR spectra，for example，have confirmed the presence of all predicted protons and carbons，while MS analysis confirms the molecular weight.

In conclusion，the exploration of novel heterocyclic compounds like 5-bromo -２（２ ，２-d im eth yl prop yl ） -６ -e t h y l -７ -me t h y l -１ ，２ ，４ tri azo lo １ ，５ -a py rid ine (CAS No . 2138350 -44 -２) represents a significant advancement in pharmaceutical research。 Its unique structural features、biological activities，and synthetic accessibility position it as a valuable tool for developing new therapeutics。 As research continues to uncover new applications for this class of compounds，their role in addressing global health challenges will undoubtedly expand.